Cas no 1261618-32-9 (2-(2,3-Difluorophenyl)-3-fluoropyridine-6-acetic acid)

• Product Name: 2-(2,3-Difluorophenyl)-3-fluoropyridine-6-acetic acid
• CAS No: 1261618-32-9
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• CID: 4924794
• Update Time: 2025-05-22

2-(2,3-Difluorophenyl)-3-fluoropyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Difluorophenyl)-3-fluoropyridine-6-acetic acid

• Inchi： 1S/C13H8F3NO2/c14-9-3-1-2-8(12(9)16)13-10(15)5-4-7(17-13)6-11(18)19/h1-5H,6H2,(H,18,19)
• InChI Key： FJTKPHVTGXIBNJ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(CC(=O)O)N=C1C1C=CC=C(C=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 2-(2,3-Difluorophenyl)-3-fluoropyridine-6-acetic acid

Comprehensive Overview of 2-(2,3-Difluorophenyl)-3-fluoropyridine-6-acetic acid (CAS No. 1261618-32-9)

2-(2,3-Difluorophenyl)-3-fluoropyridine-6-acetic acid (CAS No. 1261618-32-9) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound, characterized by its unique fluorophenyl and fluoropyridine moieties, has garnered attention due to its versatile chemical properties and broad utility in drug discovery and material science. Researchers and industry professionals frequently search for 2-(2,3-Difluorophenyl)-3-fluoropyridine-6-acetic acid synthesis, CAS 1261618-32-9 applications, and fluorinated pyridine derivatives, reflecting its growing relevance in modern chemistry.

The molecular structure of 2-(2,3-Difluorophenyl)-3-fluoropyridine-6-acetic acid features a pyridine ring substituted with fluorine atoms at strategic positions, enhancing its reactivity and binding affinity. This structural motif is particularly valuable in medicinal chemistry, where fluorinated compounds are often employed to improve metabolic stability and bioavailability. Common queries such as how to synthesize 2-(2,3-Difluorophenyl)-3-fluoropyridine-6-acetic acid and fluorophenyl derivatives in drug design highlight the compound's importance in developing next-generation therapeutics.

One of the key applications of 2-(2,3-Difluorophenyl)-3-fluoropyridine-6-acetic acid lies in its role as an intermediate in the synthesis of bioactive molecules. Its fluorine-rich structure makes it a preferred choice for researchers exploring kinase inhibitors and anti-inflammatory agents. Recent trends in drug development emphasize the need for selective fluorination to optimize drug performance, a topic often searched alongside CAS 1261618-32-9. Additionally, the compound's potential in agrochemicals, particularly in designing herbicides and pesticides, has sparked interest among scientists seeking sustainable solutions for crop protection.

The market for fluorinated pyridine derivatives like 2-(2,3-Difluorophenyl)-3-fluoropyridine-6-acetic acid is expanding, driven by advancements in synthetic methodologies and increasing demand for high-performance chemicals. Industry reports frequently cite fluorine in pharmaceuticals as a critical factor in drug efficacy, aligning with searches for 1261618-32-9 suppliers and fluorophenyl acetic acid derivatives. Furthermore, the compound's compatibility with green chemistry principles has positioned it as a candidate for environmentally friendly synthesis routes, a hot topic among researchers.

In summary, 2-(2,3-Difluorophenyl)-3-fluoropyridine-6-acetic acid (CAS No. 1261618-32-9) represents a cutting-edge fluorinated compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and adaptability to modern synthetic techniques make it a valuable asset in scientific research. As interest in fluorine-based chemistry continues to rise, this compound is poised to play a pivotal role in addressing challenges across multiple industries.